2-((5-((2,5-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide

• IUPAC Name: 2-[[5-(2,5-dimethylphenyl)sulfonyl-6-oxo-1H-pyrimidin-2-yl]sulfanyl]-N-[3-(trifluoromethyl)phenyl]acetamide
• InChI: InChI=1S/C21H18F3N3O4S2/c1-12-6-7-13(2)16(8-12)33(30,31)17-10-25-20(27-19(17)29)32-11-18(28)26-15-5-3-4-14(9-15)21(22,23)24/h3-10H,11H2,1-2H3,(H,26,28)(H,25,27,29)
• InChI Key: AUUVENYGQREOQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)S(=O)(=O)C2=CN=C(NC2=O)SCC(=O)NC3=CC=CC(=C3)C(F)(F)F
• Molecular Formula: C21H18F3N3O4S2
• Molecular Weight: 497.5 g/mol

Description

2-((5-((2,5-dimethylphenyl)sulfonyl)-6-oxo-1,6-dihydropyrimidin-2-yl)thio)-N-(3-(trifluoromethyl)phenyl)acetamide is a useful research compound. Its molecular formula is C21H18F3N3O4S2 and its molecular weight is 497.51. The purity is usually 95%.
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Scientific Research Applications

Plant Growth Regulation and Stress Protection

Effects of Mefluidide and Dicamba on Plant Growth

Research has shown that compounds like mefluidide, which shares structural similarities with the specified compound, can significantly affect the in vitro growth and embryogenesis of Dactylis glomerata (orchard grass). These compounds were studied for their impact on plant growth, demonstrating a reduction in embryo production and dry weight at specific concentrations, indicating a potential for regulating plant growth and development under controlled conditions (Trigiano, Conger, & Songstad, 1987).

Mefluidide Protection Against Chilling Injury

Further studies highlighted mefluidide's capability to protect sensitive plants like cucumber and corn from chilling injuries. This compound's protective effect varies across species and provides insights into mechanisms of temperature stress protection in plants, suggesting potential agricultural applications for enhancing plant resilience to adverse temperatures (Tseng & Li, 1984).

Radiopharmaceuticals for Imaging

Radiosynthesis of PET Radioligands

A novel series of compounds, including the mentioned chemical structure, has been utilized in the development of selective radioligands for imaging the translocator protein (18 kDa) with positron emission tomography (PET). This research indicates the compound's relevance in synthesizing radioligands for diagnostic imaging, particularly in studying conditions like neuroinflammation and neurodegenerative diseases (Dollé et al., 2008).

Organic Synthesis and Chemical Characterization

Synthesis of Heterocyclic Compounds

Research into the synthesis of heterocyclic derivatives demonstrates the compound's utility in creating novel organic molecules with potential biological activities. For example, the synthesis of 1-(4′,6′-dimethylpyrimidin-2′-yl)-5-amino-4H-3-arylpyrazole derivatives and their biological evaluation for antibacterial and cytotoxic activities showcases the compound's role in medicinal chemistry (Aggarwal et al., 2014).

Crystal Structure Analysis

Studies on the crystal structures of related compounds, such as 2-[(4,6-diaminopyrimidin-2-yl)sulfanyl]-N-(3-nitrophenyl)acetamide monohydrate, provide valuable information on the molecular conformation, intermolecular interactions, and potential for designing more effective molecules for various applications (Subasri et al., 2016).